Cas no 2172021-08-6 (6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(dimethylamino)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(dimethylamino)-3,4-dihydropyrimidin-4-one
• CAS No: 2172021-08-6
• MF: C₁₃H₁₄F₂N₄O₂
• MW: 296.272669315338
• CID: 6571041
• PubChem ID: 165733766
• Update Time: 2025-06-27

6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(dimethylamino)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2172021-08-6
• 6-amino-5-[4-(difluoromethoxy)phenyl]-2-(dimethylamino)-3,4-dihydropyrimidin-4-one
• EN300-1452281
• 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(dimethylamino)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C13H14F2N4O2/c1-19(2)13-17-10(16)9(11(20)18-13)7-3-5-8(6-4-7)21-12(14)15/h3-6,12H,1-2H3,(H3,16,17,18,20)
• InChI Key： FNPWCIGZXGMICS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C(NC(=NC=1N)N(C)C)=O)F

Computed Properties

• Exact Mass: 296.10848203g/mol
• Monoisotopic Mass: 296.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80Ų

Additional information on 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(dimethylamino)-3,4-dihydropyrimidin-4-one

Introduction to 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(dimethylamino)-3,4-dihydropyrimidin-4-one (CAS No. 2172021-08-6)

6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(dimethylamino)-3,4-dihydropyrimidin-4-one, identified by its CAS number 2172021-08-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dihydropyrimidine class, a scaffold that is widely explored for its pharmacological potential due to its ability to interact with various biological targets. The presence of multiple functional groups, including an amino group, a dimethylamino group, and a difluoromethoxy substituent on the phenyl ring, makes this molecule a promising candidate for further investigation in drug discovery and development.

The dihydropyrimidin-4-one core structure is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in the design of bioactive molecules. The incorporation of electron-withdrawing and electron-donating groups at specific positions within this scaffold can modulate its binding affinity and selectivity towards target enzymes or receptors. In particular, the 4-(difluoromethoxy)phenyl moiety introduces both lipophilicity and electronic effects that can enhance the compound's interaction with biological systems. This feature has been leveraged in recent studies to develop novel agents with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence the biological activity of dihydropyrimidine derivatives. Researchers have employed these tools to predict the binding modes of 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(dimethylamino)-3,4-dihydropyrimidin-4-one with various protein targets, including kinases and other enzymes implicated in diseases such as cancer and inflammation. These studies have highlighted the compound's potential as a lead molecule for further optimization.

The amino and dimethylamino groups in this compound contribute to its basic character, which can be advantageous for interactions with acidic residues on protein surfaces. This property has been exploited in the design of molecules targeting metalloproteinases, a family of enzymes involved in various pathological processes. Additionally, the difluoromethoxy group enhances metabolic stability by resisting oxidative degradation, a critical factor in drug development.

In vitro studies have demonstrated that derivatives of this class exhibit inhibitory activity against several therapeutic targets. For instance, modifications at the 5-position of the dihydropyrimidine ring have been shown to affect binding affinity to cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. The combination of an amino group at the 6-position with a dimethylamino group at the 2-position further fine-tunes the pharmacological properties, leading to enhanced potency and selectivity.

The pharmaceutical industry has shown increasing interest in leveraging structural diversity to overcome resistance mechanisms associated with existing therapies. The unique combination of functional groups in 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(dimethylamino)-3,4-dihydropyrimidin-4-one positions it as a valuable building block for generating novel drug candidates. By systematically varying substituents on the phenyl ring or exploring alternative heterocycles, researchers can explore new chemical space while maintaining core pharmacophoric elements that ensure biological relevance.

One particularly exciting area of research involves using this compound as a starting point for developing inhibitors of aberrantly activated kinases that drive tumor growth and progression. Preclinical data suggest that structurally related dihydropyrimidines exhibit promising antitumor activity by disrupting signaling pathways that promote cell proliferation. The difluoromethoxy substituent plays a crucial role in this context by improving solubility and reducing off-target effects, thereby enhancing overall therapeutic efficacy.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Multistep synthetic routes typically involve condensation reactions between appropriately substituted β-ketoesters or β-ketoacids with amidine derivatives under controlled conditions. Advances in synthetic methodology have enabled more efficient preparation methods, including catalytic processes that minimize waste and improve yields. These developments are essential for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Evaluation of pharmacokinetic properties is another critical aspect of drug development. Studies using 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(dimethylamino)-3,4-dihydropyrimidin-4-one have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of lipophilic groups enhances membrane permeability but must be balanced against potential toxicity concerns associated with prolonged exposure to certain chemical motifs. Metabolic stability studies indicate that this compound undergoes biotransformation primarily via Phase II pathways involving glucuronidation or sulfation.

The growing body of evidence supporting the therapeutic potential of dihydropyrimidine derivatives has prompted several academic institutions and biotechnology companies to initiate clinical trials evaluating their efficacy in human subjects. While results from early-phase studies are still emerging, preliminary findings suggest that compounds like 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(dimethylamino)-3,4-dihydropyrimidin-4-one may offer meaningful therapeutic benefits across multiple disease indications.

Future research directions may focus on expanding synthetic libraries through combinatorial chemistry approaches or exploring structure-based drug design strategies leveraging high-resolution crystal structures obtained from X-ray crystallography or cryo-electron microscopy (cryo-EM). These techniques provide detailed insights into molecular interactions at an atomic level, guiding rational modifications aimed at optimizing potency while minimizing side effects.

In conclusion,6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(dimethylamino)-3,4-dihydropyrimidin-4-one (CAS No. 2172021-08-6) represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive molecules with significant pharmaceutical promise. Its unique combination of functional groups positions it as a versatile scaffold for further exploration in medicinal chemistry research programs aimed at addressing unmet medical needs through innovative drug discovery efforts.